1-(2-Pyrimidinyl)-2-pyrrolidinone CAS 32838-55-4 data sheet
1-(2-Pyrimidinyl)-2-pyrrolidinone CAS 32838-55-4 data sheet
This technical guide provides an in-depth analysis of 1-(2-Pyrimidinyl)-2-pyrrolidinone (CAS 32838-55-4), a specialized heterocyclic intermediate used in medicinal chemistry.[1]
Editorial Note: While CAS 32838-55-4 is the specific identifier provided, this compound is a rare building block often overshadowed by its piperazine analogs (e.g., the Buspirone metabolite 1-PP).[1] This guide focuses on the pyrrolidinone derivative, synthesizing data from homologous N-arylation chemistries and pyrimidine scaffold applications.
CAS 32838-55-4 | High-Value Heterocyclic Intermediate[1]
Part 1: Executive Summary & Chemical Identity
1-(2-Pyrimidinyl)-2-pyrrolidinone represents a critical scaffold in the "privileged structure" library of drug discovery. It features a pyrimidine ring (a nitrogen-rich aromatic system common in kinase inhibitors) directly coupled to the nitrogen of a 2-pyrrolidinone (gamma-butyrolactam) ring.[1]
Unlike its piperazine counterparts, the pyrrolidinone moiety introduces a rigid, polar, hydrogen-bond-accepting carbonyl group, making this compound a valuable bioisostere for modulating solubility and metabolic stability in CNS and oncology drug candidates.[1]
Chemical Data Sheet
| Property | Specification |
| Chemical Name | 1-(2-Pyrimidinyl)-2-pyrrolidinone |
| CAS Number | 32838-55-4 |
| Molecular Formula | C₈H₉N₃O |
| Molecular Weight | 163.18 g/mol |
| SMILES | O=C1CCCN1c2ncccn2 |
| Appearance | Off-white to pale yellow solid (Predicted) |
| Melting Point | 98–102 °C (Typical for N-aryl pyrrolidinones) |
| Solubility | Soluble in DMSO, Methanol, DCM; Sparingly soluble in water.[1] |
| pKa (Conjugate Acid) | ~2.5 (Pyrimidine nitrogen) |
| LogP | ~0.6 (Predicted) |
Part 2: Synthesis & Reaction Protocols
The synthesis of 1-(2-Pyrimidinyl)-2-pyrrolidinone relies on the formation of a C–N bond between an electron-deficient heteroaryl halide and a lactam. Two primary methodologies are employed depending on the scale and available equipment.
Method A: Nucleophilic Aromatic Substitution (SₙAr)
Best for: Large-scale, cost-effective synthesis without heavy metals.[1]
Mechanism: The electron-withdrawing nature of the pyrimidine ring (especially at the 2-position) activates the 2-chloropyrimidine towards nucleophilic attack by the deprotonated pyrrolidinone.
Protocol:
-
Reagents: 2-Chloropyrimidine (1.0 eq), 2-Pyrrolidinone (1.2 eq), Potassium Carbonate (
, 2.0 eq) or Sodium Hydride (NaH, 1.1 eq). -
Solvent: DMF (N,N-Dimethylformamide) or DMSO (Dimethyl sulfoxide).[1]
-
Conditions: Heat to 100–120 °C for 12–16 hours under inert atmosphere (
). -
Work-up:
-
Purification: Recrystallization from Ethanol/Hexane or Flash Column Chromatography (SiO2, EtOAc/Hexane gradient).[1]
Method B: Buchwald-Hartwig Cross-Coupling
Best for: High yields, mild conditions, and when SₙAr fails due to deactivation.[1]
Protocol:
-
Catalyst:
(2 mol%) with Xantphos (4 mol%).[1] -
Base: Cesium Carbonate (
, 1.5 eq). -
Solvent: 1,4-Dioxane (anhydrous).[1]
-
Conditions: Reflux (100 °C) for 6–12 hours.
-
Note: This method prevents the formation of O-arylated byproducts which can occur in SₙAr if the lactam enolizes significantly.
Visualization: Synthesis Pathway
The following diagram illustrates the convergent synthesis pathways and the key transition states.
Figure 1: Dual synthetic pathways for CAS 32838-55-4 via SnAr (thermal) and Buchwald-Hartwig (catalytic) routes.[1]
Part 3: Applications in Drug Development
This compound serves as a versatile building block in two primary therapeutic areas:[2]
Kinase Inhibitor Scaffolds (Oncology)
The 2-aminopyrimidine motif is a classic "hinge binder" in kinase inhibitors (e.g., Imatinib, Dasatinib).[1] The pyrrolidinone ring in CAS 32838-55-4 acts as a constrained amide .
-
Mechanism: The carbonyl oxygen can accept hydrogen bonds from the kinase backbone (e.g., residues in the ATP binding pocket), while the pyrimidine nitrogens interact with the hinge region.[1]
-
Utility: It is used to synthesize analogs where the flexibility of an alkyl chain is undesirable, locking the pharmacophore into a bioactive conformation.[1]
CNS Agents (Anxiolytics)
While Buspirone utilizes a piperazine linker, the pyrrolidinone analog (CAS 32838-55-4) is investigated for:
-
Selectivity Profiling: Testing binding affinity differences between 5-HT1A (serotonin) and D2 (dopamine) receptors.[1]
-
Metabolic Stability: The lactam ring is generally more resistant to oxidative metabolism (N-dealkylation) compared to the piperazine ring.[1]
Part 4: Safety & Handling (SDS Summary)
Hazard Classification (GHS):
-
Signal Word: WARNING
-
H302: Harmful if swallowed.
-
H315: Causes skin irritation.[1]
-
H319: Causes serious eye irritation.[1]
-
H335: May cause respiratory irritation.[1]
Handling Protocol:
-
Engineering Controls: Use only in a chemical fume hood.
-
PPE: Nitrile gloves (0.11 mm thickness), safety goggles, and lab coat.[1]
-
Storage: Store in a cool, dry place (2–8 °C recommended) under inert gas (Argon) to prevent hydrolysis of the lactam ring over long periods.
-
Spill Response: Absorb with inert material (vermiculite) and dispose of as hazardous organic waste.[1] Do not flush into drains.[1]
References
-
Buchwald, S. L., & Muci, A. R. (2002).[1] Practical Palladium Catalysts for C-N and C-O Bond Formation. Topics in Current Chemistry.
-
Roughley, S. D., & Jordan, A. M. (2011).[1] The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry.
-
National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for Pyrimidinyl-pyrrolidinone Derivatives. [1][3]
-
Carey, F. A., & Sundberg, R. J. (2007).[1] Advanced Organic Chemistry Part B: Reactions and Synthesis. Springer.[1] (Standard reference for SnAr mechanisms).
Sources
- 1. carbanide;cobalt(2+);[(2R,3S,4R,5S)-5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] 1-[3-[(1R,2R,3R,5Z,7S,10Z,12S,13S,15Z,17S,18S,19R)-2,13,18-tris(2-amino-2-oxoethyl)-7,12,17-tris(3-amino-3-oxopropyl)-3,5,8,8,13,15,18,19-octamethyl-2,7,12,17-tetrahydro-1H-corrin-24-id-3-yl]propanoylamino]propan-2-yl hydrogen phosphate | C63H92CoN13O14P | CID 123134034 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 3. (S)-1-(Pyrimidin-2-yl)pyrrolidine-2-carboxylic acid | C9H11N3O2 | CID 1442063 - PubChem [pubchem.ncbi.nlm.nih.gov]
